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Compound of Interest

Compound Name: Triethyl silane

Cat. No.: B7724728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

triethylsilane, a key reagent in organic synthesis and pharmaceutical development. The

following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) characteristics, offering valuable data for identification, purity assessment,

and reaction monitoring.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the structure of triethylsilane. The molecule

possesses a simple and highly symmetric structure, which is reflected in its NMR spectra.

¹H NMR Spectroscopy
The proton NMR spectrum of triethylsilane is characterized by three distinct signals

corresponding to the silyl proton (Si-H), the methylene protons (-CH₂-), and the methyl protons

(-CH₃).
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Chemical Shift
(ppm)

Multiplicity Integration
Coupling
Constant (J) in
Hz

Assignment

3.621 Nonet 1H J(H,H) = 3.1 Si-H

0.591 Quartet 6H J(H,H) = 3.1 Si-CH₂-CH₃

0.980 Triplet 9H Si-CH₂-CH₃

Data sourced from ChemicalBook.

¹³C NMR Spectroscopy
The proton-decoupled ¹³C NMR spectrum of triethylsilane displays two signals, corresponding

to the methylene and methyl carbons.

Chemical Shift (ppm) Assignment

~7.4 Si-CH₂-CH₃

~3.6 Si-CH₂-CH₃

Note: These are approximate chemical shifts based on data from derivatives containing the

triethylsilyl group.

Infrared (IR) Spectroscopy
The IR spectrum of triethylsilane provides valuable information about its vibrational modes,

particularly the characteristic Si-H and C-H stretching and bending frequencies.
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Wavenumber (cm⁻¹) Assignment

~2100 Si-H stretch

2955, 2910, 2875 C-H stretch

1460, 1380 C-H bend

1250-1220 Si-CH₂ bend

1020-1000 Si-CH₂ rock

975-945 Si-CH₂ rock

Data interpreted from typical values for organosilanes.

Mass Spectrometry (MS)
Electron Ionization Mass Spectrometry (EI-MS) of triethylsilane results in a characteristic

fragmentation pattern that can be used for its identification. The molecular ion peak is

observed, along with several key fragment ions resulting from the loss of ethyl and methyl

groups.

m/z Relative Intensity (%) Assignment

116 3.4 [M]⁺

87 87.5 [M - C₂H₅]⁺

59 100.0 [M - 2(C₂H₅)]⁺

43 7.3 [C₃H₇]⁺

29 4.9 [C₂H₅]⁺

Data sourced from ChemicalBook.

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data

presented above. Specific instrument parameters may vary.
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NMR Spectroscopy
A sample of triethylsilane is dissolved in a deuterated solvent, typically chloroform-d (CDCl₃),

and transferred to an NMR tube. The spectrum is acquired on a standard NMR spectrometer

(e.g., 400 MHz). The chemical shifts are referenced to the residual solvent peak or an internal

standard like tetramethylsilane (TMS).

IR Spectroscopy
For a liquid sample like triethylsilane, a neat spectrum can be obtained by placing a drop of the

liquid between two salt plates (e.g., NaCl or KBr) to form a thin film. The spectrum is then

recorded using a Fourier-transform infrared (FTIR) spectrometer.

Mass Spectrometry
The mass spectrum is typically obtained using a mass spectrometer with an electron ionization

(EI) source. A small amount of the volatile liquid is introduced into the instrument, where it is

vaporized and ionized by a beam of electrons. The resulting ions are then separated by their

mass-to-charge ratio.

Visualizations
The following diagrams illustrate key concepts related to the spectroscopic analysis of

triethylsilane.
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Click to download full resolution via product page

Caption: General workflow for the spectroscopic analysis of a chemical sample.

Mass Spectrometry Fragmentation of Triethylsilane
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Caption: Primary fragmentation pathway of triethylsilane in EI-MS.

To cite this document: BenchChem. [Spectroscopic Profile of Triethylsilane: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7724728#spectroscopic-data-of-triethylsilane-nmr-ir-
ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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